2-[(3-methoxybenzoyl)amino]-N-(3-pyridinylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: 2-[(3-methoxybenzoyl)amino]-N-(pyridin-3-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C23H23N3O3S/c1-29-17-8-4-7-16(12-17)21(27)26-23-20(18-9-2-3-10-19(18)30-23)22(28)25-14-15-6-5-11-24-13-15/h4-8,11-13H,2-3,9-10,14H2,1H3,(H,25,28)(H,26,27)
• InChI Key: XYICPESDFGJWIT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC2=C(C3=C(S2)CCCC3)C(=O)NCC4=CN=CC=C4
• Molecular Formula: C23H23N3O3S
• Molecular Weight: 421.5 g/mol
• CAS No.: 618071-95-7

Description

This compound is a tetrahydro-benzothiophene-3-carboxamide derivative featuring a 3-methoxybenzoyl group at the 2-amino position and a 3-pyridinylmethyl substituent on the carboxamide nitrogen.

Biological Activity

2-[(3-methoxybenzoyl)amino]-N-(3-pyridinylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a synthetic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This compound features a complex structure characterized by a benzothiophene core and various functional groups, which contribute to its pharmacological properties.

Anti-Cancer Properties

Research indicates that 2-[(3-methoxybenzoyl)amino]-N-(3-pyridinylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide exhibits significant anti-cancer properties. The compound has been shown to inhibit specific enzymes involved in tumor growth and modulate various signaling pathways associated with cancer progression. For instance, studies have demonstrated its ability to act as an inverse agonist of RORγt (retinoic acid receptor-related orphan receptor gamma t), which plays a crucial role in regulating immune responses and inflammation, factors often linked to cancer development .

The mechanism of action involves binding to molecular targets within cells. Interaction studies reveal that this compound can bind to receptors and enzymes essential for cell proliferation and survival. This interaction is critical for understanding how the compound exerts its therapeutic effects.

Comparative Analysis with Similar Compounds

Compound Name	Structural Features	Biological Activity	Unique Aspects
2-[(3-methoxybenzoyl)amino]-N-(3-pyridinylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	Benzothiophene core	Potential anti-inflammatory and anti-cancer	Specific methoxy position
N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]pyridine-2-carboxamide	Benzofuran instead of benzothiophene	Antitumor activity	Different heterocyclic structure
2-amino-N-(pyridin-3-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	Lacks methoxy group	Moderate cytotoxicity	Simpler structure without aromatic substitution

This table highlights the unique aspects of 2-[(3-methoxybenzoyl)amino]-N-(3-pyridinylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide compared to other compounds with similar structural features.

Case Studies and Research Findings

Recent studies have focused on the synthesis and biological evaluation of this compound. For example:

• Synthesis and Characterization : The synthesis typically involves multiple steps requiring specific reagents and conditions to ensure high yields and purity. Techniques such as NMR spectroscopy and IR spectrometry are used for structural confirmation .
• In Vitro Studies : In vitro assays have demonstrated that derivatives of this compound can exhibit significant anti-inflammatory effects alongside their anti-cancer activity. This dual functionality suggests potential therapeutic applications beyond oncology .
• Binding Assays : TR-FRET (Time Resolved Förster Resonance Energy Transfer) assays have confirmed the potency of this compound as an inverse agonist of RORγt. Binding affinity studies indicate that modifications in the structure can significantly influence biological activity .

Comparison with Similar Compounds

Structural Variations and Substituent Effects

The tetrahydro-benzothiophene scaffold is common among analogs, but substituent diversity dictates pharmacological and physicochemical properties. Key comparisons include:

Table 1: Structural and Functional Comparison

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Reported Biological Activity	Key Features	References
Target Compound	3-Methoxybenzoyl (2), 3-Pyridinylmethyl (N)	~460	Not explicitly reported	Enhanced solubility (pyridine), potential for hydrogen bonding
2-[(4-Methoxybenzoyl)Amino]-N-(3-Pyridinylmethyl)-...	4-Methoxybenzoyl (2)	~460 (estimated)	Not reported	Para-methoxy may alter steric/electronic effects vs. meta
Compound (I) (ECHEMI)	4-Methoxybenzylidene (2), 3-Methylphenyl (N)	404.53	Antibacterial, Antifungal	Intramolecular N–H⋯N hydrogen bonding; coplanar aromatic systems
Compound (II) (ECHEMI)	4-Methylbenzylidene (2), 4-Methylphenyl (N)	388.53	Antibacterial, Antifungal	Lacks significant intermolecular interactions
N-Benzyl-2-[(Trifluoroacetyl)Amino]-...	Trifluoroacetyl (2), Benzyl (N)	~370 (estimated)	Not reported	High lipophilicity (CF3 group)
6-(2,3-Dihydro-1,4-Benzodioxin-5-yl)-...	Benzodioxin (2), Dimethylaminophenyl (N)	391.46	Research use only	Rigid benzodioxin core; dimethylamino for solubility

Physicochemical Properties

• Solubility : The 3-pyridinylmethyl group in the target compound likely improves aqueous solubility compared to purely hydrophobic substituents (e.g., benzyl in Compound 6, ). Pyridine’s basic nitrogen enables ionization at physiological pH .
• Hydrogen Bonding : Intramolecular N–H⋯N bonds in Compounds (I) and (II) lock molecular conformation, reducing flexibility. The target compound’s 3-methoxybenzoyl group may participate in intermolecular C–H⋯O bonds, enhancing crystal packing or target interactions .